Cas no 2679835-47-1 ((2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679835-47-1
• MF: C₈H₁₀F₃NO₅
• MW: 257.163913249969
• CID: 5645234
• PubChem ID: 165936674
• Update Time: 2025-06-11

(2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280161
• (2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2679835-47-1

• Inchi： 1S/C8H10F3NO5/c9-8(10,11)7(15)12-4(6(13)14)3-5-16-1-2-17-5/h4-5H,1-3H2,(H,12,15)(H,13,14)/t4-/m0/s1
• InChI Key： PNFGHKOCBIXYKA-BYPYZUCNSA-N
• SMILES： FC(C(N[C@H](C(=O)O)CC1OCCO1)=O)(F)F

Computed Properties

• Exact Mass: 257.05110691g/mol
• Monoisotopic Mass: 257.05110691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.9Ų

Additional information on (2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Recent Advances in the Study of (2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2679835-47-1)

The compound (2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2679835-47-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. Its trifluoroacetamido group and dioxolane ring provide both stability and reactivity, making it a versatile building block for drug development. Researchers have successfully incorporated this compound into larger peptide sequences, demonstrating its utility in creating bioactive molecules with enhanced pharmacokinetic properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as an inhibitor of specific proteases involved in inflammatory pathways. The study revealed that derivatives of (2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid exhibited potent inhibitory activity against target enzymes, with IC50 values in the nanomolar range. These findings suggest promising applications in the treatment of chronic inflammatory diseases.

Another area of active research involves the compound's chiral properties. The (2S) configuration at the alpha carbon has been shown to be crucial for its biological activity. Recent structural-activity relationship (SAR) studies have demonstrated that modifications to the dioxolane ring can significantly influence the compound's binding affinity to target proteins, opening new avenues for rational drug design.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of (2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid. A recent patent application describes an improved asymmetric synthesis route that achieves higher yields and enantiomeric purity compared to traditional methods. This advancement is particularly important for scaling up production for preclinical studies.

Looking forward, researchers are investigating the compound's potential in targeted drug delivery systems. Preliminary data suggest that the dioxolane moiety can be functionalized to create pH-sensitive prodrugs that release active compounds specifically in tumor microenvironments. This application could significantly improve the therapeutic index of anticancer agents while reducing systemic toxicity.

In conclusion, (2S)-3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2679835-47-1) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its biological activities and synthetic modifications will likely yield important contributions to drug discovery and development in the coming years.